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Compound of Interest

Compound Name: 1e,4a-Dimethyladamantane

CAS No.: 24145-88-8

Cat. No.: B13898851

Get Quote

Executive Summary
In high-maturity petroleum systems (condensates, light oils) where traditional biomarkers like

steranes and terpanes are thermally cracked and depleted, diamondoids serve as the "Last

Resort" molecular fossils. Among these, 1e,4a-Dimethyladamantane (1e,4a-DMA)—the cis-

isomer of 1,4-dimethyladamantane—plays a critical role.

This guide details the physicochemical basis, detection protocol, and interpretative logic for

using 1e,4a-DMA to correlate oils to their source rocks and assess thermal maturity.

Scientific Foundation
The Molecule: 1e,4a-Dimethyladamantane[1]

IUPAC Name:cis-1,4-Dimethyladamantane[1][2][3]

Structure: A rigid, diamond-like cage structure (tricyclo[3.3.1.1^3,7^]decane) with methyl

substituents at the bridgehead (C1) and bridge (C4) positions.
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Stereochemistry: The "1e,4a" notation refers to the relative orientation of the methyl groups.

In the adamantane cage, the C1 bridgehead position is fixed, while the C4 bridge position

allows for two stereoisomers:

1e,4a (cis): The methyl group at C4 is oriented cis to the methyl at C1.

1e,4e (trans): The methyl group at C4 is oriented trans to the methyl at C1.

Geochemical Significance
Diamondoids are thermodynamically stable. As oil maturation progresses (increasing

temperature and pressure), less stable isomers rearrange into more stable ones, or unstable

non-diamondoids crack while diamondoids persist.

Source Correlation: The absolute concentration and distribution fingerprint of

dimethyladamantane (DMA) isomers are inherited from the source kerogen type and remain

distinct even after heavy cracking.

Maturity Indicator: The ratio of 1e,4a-DMA (less stable) to 1,3-DMA (more stable) or the

cis/trans ratio of 1,4-DMA changes predictably with thermal stress.

Experimental Protocol
Sample Preparation Workflow
Objective: Isolate the saturated hydrocarbon fraction containing diamondoids without

evaporative loss of these volatile compounds.

Step-by-Step Methodology:

Asphaltene Precipitation:

Dissolve 100 mg of crude oil in excess n-pentane (40 mL).

Allow to stand for 12 hours at 4°C.

Filter to remove asphaltenes.

Fractionation (LC Separation):
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Use a silica gel/alumina column.

Elute Saturates with n-pentane (Caution: Diamondoids are volatile; avoid rotary

evaporation to dryness).

Concentrate the fraction carefully using a gentle nitrogen stream to ~1 mL.

Note: For low-concentration samples (condensates), no further concentration may be

needed.

Internal Standard Spiking:

Add Adamantane-d16 or Cholane as an internal standard for quantification.

GC-MS Instrumentation & Conditions
Instrument: Agilent 7890B GC / 5977B MSD (or equivalent).

Parameter Setting

Column DB-5MS or HP-5MS (30m x 0.25mm x 0.25µm)

Carrier Gas Helium @ 1.0 mL/min (Constant Flow)

Inlet
Split/Splitless (Split 10:1 for oils; Splitless for

extracts) @ 280°C

Oven Program
40°C (hold 2 min) → 4°C/min → 300°C (hold 10

min)

Transfer Line 300°C

Ion Source 230°C (EI mode, 70 eV)

Acquisition SIM Mode (Selected Ion Monitoring)

Target Ions (SIM Group for Dimethyladamantanes):

Quantifier Ion: m/z 163 (Base peak, M-15 loss of methyl)

Qualifier Ion: m/z 164 (Molecular ion), m/z 149
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Dwell Time: 50 ms per ion

Peak Identification (Elution Order)
On a standard non-polar column (DB-1/DB-5), the elution order for dimethyladamantanes is

critical for correctly identifying the 1e,4a isomer.

1,3-Dimethyladamantane (1,3-DMA): Elutes first (Most stable, bridgehead-bridgehead).

1e,4a-Dimethyladamantane (cis-1,4-DMA): Elutes second.

1e,4e-Dimethyladamantane (trans-1,4-DMA): Elutes third.[2][3][4]

1,2-Dimethyladamantane: Elutes last (Least stable, vicinal repulsion).

Visualization: Analytical Workflow
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Caption: Step-by-step workflow for the isolation and identification of 1e,4a-
Dimethyladamantane.

Data Interpretation & Correlation Protocols
Maturity Assessment (Isomerization Indices)
As thermal maturity increases, the concentration of thermodynamically stable isomers

increases relative to less stable ones.

Equation:

[3]

Interpretation:

Low Maturity: High relative abundance of 1e,4a-DMA (cis-1,4) and 1,2-DMA.[5][2][3]
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High Maturity: Dominance of 1,3-DMA.[3]

Specific 1,4-Ratio: The ratio of 1e,4a (cis) / trans-1,4 can also serve as a subtle maturity

indicator, as the equilibrium shifts with temperature.

Oil-Source Correlation (Fingerprinting)
When correlating condensates (where steranes are absent) to source rocks:

Calculate the DMA Distribution: Normalize the peak areas of 1,3-DMA, 1e,4a-DMA, and

trans-1,4-DMA to 100%.

Star Plot Comparison: Plot these normalized values on a radar chart.

Logic:

Oils derived from the same source facies (e.g., marine carbonate vs. lacustrine shale) will

exhibit identical DMA distribution patterns, even if their absolute concentrations differ due

to cracking.

1e,4a-DMA Anomaly: An unusually high or low abundance of the 1e,4a isomer relative to

the trans isomer often indicates specific catalytic clay interactions in the source rock,

serving as a unique "genetic marker."

Extent of Cracking
Concentration Method: Measure the absolute concentration of 1e,4a-DMA (ppm).

Trend: In the "oil window," concentration is low. In the "condensate/gas window,"

concentration spikes significantly because diamondoids survive while other hydrocarbons

crack into gas.

Threshold: >100 ppm total diamondoids often suggests high thermal stress or cracked oil.

Visualization: Isomer Stability Logic
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Caption: Thermodynamic drive converting 1e,4a-DMA to 1,3-DMA during thermal maturation.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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